2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[3-(3-pyridin-2-ylphenyl)pyrazol-1-yl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C20H17N5OS/c1-14(19(26)23-20-22-10-12-27-20)25-11-8-18(24-25)16-6-4-5-15(13-16)17-7-2-3-9-21-17/h2-14H,1H3,(H,22,23,26)
• InChI Key: CLPYSZRUPOBKCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)N2C=CC(=N2)C3=CC=CC(=C3)C4=CC=CC=N4
• Molecular Formula: C20H17N5OS
• Molecular Weight: 375.4 g/mol

Description

2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide is a chemical compound that has gained attention in scientific research for its potential use in various fields, including medicine and agriculture. This compound is also known as a pyrazolyl-thiazolyl amide and has a molecular formula of C21H17N5OS.

Mechanism of Action

The mechanism of action of 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide involves its ability to inhibit specific enzymes and proteins in the body. For example, this compound has been shown to inhibit the activity of certain kinases, which are involved in the growth and spread of cancer cells. It has also been shown to inhibit the activity of certain bacterial enzymes, which are essential for the survival of the bacteria.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide vary depending on the specific application. In cancer treatment, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation, it has been shown to reduce the production of inflammatory cytokines. In bacterial infections, it has been shown to inhibit the growth and replication of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide in lab experiments include its high potency and specificity for certain enzymes and proteins. However, the limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide. One direction is to further investigate its potential use in cancer treatment, including its ability to overcome drug resistance and its potential use in combination with other cancer drugs. Another direction is to study its potential use as a pesticide and herbicide, including its efficacy and safety in different crops and environments. Additionally, further studies are needed to determine its safety and efficacy in vivo and to develop more efficient synthesis methods for this compound.
In conclusion, 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide is a promising compound that has gained attention in scientific research for its potential use in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and to develop more efficient and safe methods for its use.

Synthesis Methods

The synthesis of 2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide involves the reaction of 2-pyridinecarboxaldehyde, 3-(2-bromo-phenyl)-1H-pyrazole, and 2-aminothiazole in the presence of a base such as potassium carbonate. The reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-{3-[3-(2-pyridinyl)phenyl]-1H-pyrazol-1-yl}-N-1,3-thiazol-2-ylpropanamide has been studied for its potential use in various scientific fields. In medicine, this compound has shown promising results in the treatment of cancer, inflammation, and bacterial infections. In agriculture, it has been studied for its potential use as a pesticide and herbicide.